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Brominated dibenzofurans
Brominated dibenzofurans (BDFs) are a class of organic compounds characterized by the presence of bromine atoms in their molecular structure. These compounds belong to the family of polychlorinated dibenzo-p-dioxins and dibenzofurans, which includes both chlorinated and brominated variants. BDFs have been identified as persistent environmental pollutants due to their stability and resistance to degradation.
These compounds can be formed through various industrial processes such as incineration of waste containing halogens or the combustion of fossil fuels. They are also used in flame retardants, pesticides, and pharmaceuticals, though their use has been increasingly restricted due to concerns over their toxicity. BDFs have been classified as persistent organic pollutants (POPs) by international agreements like the Stockholm Convention.
Exposure to BDFs can occur through contaminated air, soil, and water, leading to potential health risks including immune system suppression, reproductive issues, and developmental disorders. Due to their persistence in the environment and bioaccumulative properties, stringent regulations have been implemented worldwide to control their production, release, and disposal.
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